Cas no 1226776-84-6 (Methyl N-cbz-homomorpholine-2-carboxylate)

Methyl N-cbz-homomorpholine-2-carboxylate is a protected homomorpholine derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and peptide chemistry. The presence of the Cbz (carbobenzyloxy) group provides selective protection for amines, enabling controlled deprotection under mild conditions. The ester functionality enhances reactivity for further derivatization, such as amidation or reduction. Its homomorpholine scaffold contributes to conformational rigidity, making it valuable for designing bioactive molecules. This compound is characterized by high purity and stability, ensuring reliable performance in multistep syntheses. Its versatility makes it suitable for applications in medicinal chemistry and drug discovery, where precise functional group manipulation is critical.
Methyl N-cbz-homomorpholine-2-carboxylate structure
1226776-84-6 structure
Product Name:Methyl N-cbz-homomorpholine-2-carboxylate
CAS No:1226776-84-6
MF:C15H19NO5
MW:293.315064668655
MDL:MFCD16495878
CID:1056290
PubChem ID:56972863
Update Time:2025-06-07

Methyl N-cbz-homomorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyl 2-methyl 1,4-oxazepane-2,4-dicarboxylate
    • Methyl N-Cbz-homomorpholine-2-carboxylate
    • 7142AJ
    • MethylN-Cbz-homomorpholine-2-carboxylate
    • SY008021
    • AX8173945
    • CS-11171
    • DTXSID501150194
    • AC1890
    • AC-29810
    • AKOS022183121
    • MFCD16495878
    • A891079
    • 1226776-84-6
    • 4-O-benzyl 2-O-methyl 1,4-oxazepane-2,4-dicarboxylate
    • Met4-Benzyl 2-methyl 1,4-oxazepane-2,4-dicarboxylatehyl N-Cbz-homomorpholine-2-carboxylate
    • 2-Methyl 4-(phenylmethyl) tetrahydro-1,4-oxazepine-2,4(5H)-dicarboxylate
    • CS-0324743
    • Methyl N-cbz-homomorpholine-2-carboxylate
    • MDL: MFCD16495878
    • Inchi: 1S/C15H19NO5/c1-19-14(17)13-10-16(8-5-9-20-13)15(18)21-11-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3
    • InChI Key: FPWQZFRFYFDZAN-UHFFFAOYSA-N
    • SMILES: O1CCCN(C(=O)OCC2C=CC=CC=2)CC1C(=O)OC

Computed Properties

  • Exact Mass: 293.12600
  • Monoisotopic Mass: 293.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.099
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 413.8±45.0 °C at 760 mmHg
  • Flash Point: 204.1±28.7 °C
  • PSA: 65.07000
  • LogP: 1.52500
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl N-cbz-homomorpholine-2-carboxylate Security Information

Methyl N-cbz-homomorpholine-2-carboxylate Pricemore >>

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